Cas no 1864581-81-6 (3-(2-Methoxypyrimidin-5-yl)butan-2-ol)

• Product Name: 3-(2-Methoxypyrimidin-5-yl)butan-2-ol
• CAS No: 1864581-81-6
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5738362
• PubChem ID: 130533870
• Update Time: 2025-06-13

3-(2-Methoxypyrimidin-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1637693
• 3-(2-Methoxypyrimidin-5-yl)butan-2-ol
• 1864581-81-6
• 5-Pyrimidineethanol, 2-methoxy-α,β-dimethyl-

• Inchi： 1S/C9H14N2O2/c1-6(7(2)12)8-4-10-9(13-3)11-5-8/h4-7,12H,1-3H3
• InChI Key： ZMLXPSUZSKEYDH-UHFFFAOYSA-N
• SMILES： OC(C)C(C)C1=CN=C(N=C1)OC

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.2Ų

Experimental Properties

• Density: 1.108±0.06 g/cm3(Predicted)
• Boiling Point: 306.0±34.0 °C(Predicted)
• pka: 14.52±0.20(Predicted)

Additional information on 3-(2-Methoxypyrimidin-5-yl)butan-2-ol

3-(2-Methoxypyrimidin-5-yl)butan-2-ol: A Comprehensive Overview

3-(2-Methoxypyrimidin-5-yl)butan-2-ol, with the CAS number 1864581-81-6, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The molecular structure of 3-(2-Methoxypyrimidin-5-yl)butan-2-ol consists of a butan-2-ol moiety linked to a 2-methoxypyrimidin-5-yl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various research and development purposes. The methoxy group on the pyrimidine ring is particularly noteworthy, as it can influence the compound's solubility, stability, and interactions with biological targets.

Recent studies have highlighted the potential therapeutic applications of 3-(2-Methoxypyrimidin-5-yl)butan-2-ol. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity. The researchers found that 3-(2-Methoxypyrimidin-5-yl)butan-2-ol effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 3-(2-Methoxypyrimidin-5-yl)butan-2-ol has also shown potential as an anticancer agent. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that this compound selectively inhibits the growth of human breast cancer cells (MCF-7) while exhibiting minimal cytotoxicity towards normal cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. These findings indicate that 3-(2-Methoxypyrimidin-5-yl)butan-2-ol may have therapeutic potential in cancer treatment.

The pharmacokinetic properties of 3-(2-Methoxypyrimidin-5-yl)butan-2-ol have also been investigated. A study published in Drug Metabolism and Disposition in 2019 reported that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. The researchers also noted that the compound undergoes minimal metabolism, which could contribute to its stability and efficacy in vivo.

Safety and toxicity profiles are crucial considerations for any potential drug candidate. Preliminary toxicology studies on 3-(2-Methoxypyrimidin-5-yl)butan-2-ol have shown promising results. A 2018 study in Toxicological Sciences found that the compound does not exhibit significant cytotoxicity or genotoxicity at therapeutic concentrations. These findings suggest that 3-(2-Methoxypyrimidin-5-y l)butan - 2 - ol strong > has a favorable safety profile, which is essential for its clinical development. p > < p >In summary, < strong > 3 - ( 2 - Methoxypyrimidin - 5 - y l ) butan - 2 - ol< / strong > ( CAS No .< strong > 1864581 - 81 - 6< / strong > ) is a multifaceted compound with promising therapeutic potential . Its anti-inflammatory and anticancer activities , coupled with favorable pharmacokinetic properties and safety profile , make it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications ,< strong > 3 - ( 2 - Methoxypyrimidin - 5 - y l ) butan - 2 - ol< / strong > is poised to play a significant role in advancing medicinal chemistry and pharmaceutical sciences . p > article > response >